Cas no 2171315-20-9 (3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide)

3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide is a specialized pyrazole derivative with a trifluoroethyl substituent, offering unique reactivity and stability due to its fluorinated alkyl group. The presence of both amino and carboxamide functional groups enhances its versatility as an intermediate in pharmaceutical and agrochemical synthesis. The sec-butyl moiety contributes to improved lipophilicity, while the trifluoroethyl group may influence metabolic resistance and binding affinity. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, where its structural features can be leveraged for targeted modifications. Its well-defined purity and consistent performance make it suitable for research applications requiring precise molecular frameworks.
3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide structure
2171315-20-9 structure
Product Name:3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
CAS No:2171315-20-9
MF:C10H15F3N4O
MW:264.247512102127
CID:5164451
Update Time:2025-05-23

3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
    • 1H-Pyrazole-4-carboxamide, 3-amino-N-(1-methylpropyl)-1-(2,2,2-trifluoroethyl)-
    • Inchi: 1S/C10H15F3N4O/c1-3-6(2)15-9(18)7-4-17(16-8(7)14)5-10(11,12)13/h4,6H,3,5H2,1-2H3,(H2,14,16)(H,15,18)
    • InChI Key: BOVNJVPVVDYQIP-UHFFFAOYSA-N
    • SMILES: N1(CC(F)(F)F)C=C(C(NC(C)CC)=O)C(N)=N1

3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB555349-100 mg
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .
2171315-20-9
100MG
€393.30 2022-03-01
abcr
AB555349-250 mg
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .
2171315-20-9
250MG
€528.40 2022-03-01
abcr
AB555349-500 mg
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .
2171315-20-9
500MG
€688.90 2022-03-01
abcr
AB555349-1 g
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .
2171315-20-9
1g
€935.40 2022-03-01

3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Related Literature

Additional information on 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide

3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide (CAS No: 2171315-20-9)

The compound 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide, with the CAS number 2171315-20-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a pyrazole ring system, which serves as a scaffold for various functional groups that contribute to its unique properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases, receptors, and enzymes. The presence of the trifluoroethyl group in this compound introduces significant electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the sec-butyl substituent plays a crucial role in optimizing the compound's pharmacokinetic profile by improving its solubility and permeability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Researchers have explored various synthetic strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting inflammatory diseases and cancer. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to modulate oncogenic signaling pathways makes it a potential candidate for anti-cancer therapies.

The development of this compound has also been supported by computational modeling techniques such as molecular docking and dynamics simulations. These tools have provided valuable insights into the molecule's interaction with target proteins at atomic resolution. Such studies have not only validated its biological activity but also guided further optimization efforts to improve its efficacy and safety profiles.

Looking ahead, the compound holds great promise for advancing into clinical trials as a novel therapeutic agent. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline of innovative medicines. Continued research will focus on refining its pharmacokinetic properties and exploring its potential in treating other therapeutic areas such as neurodegenerative diseases.

In conclusion, 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. With its robust structure and versatile functional groups, this compound continues to pave the way for groundbreaking discoveries in drug development.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.